Cas no 923884-15-5 (3-Methyl-6-phenylisoxazolo5,4-bpyridine-4-carboxylic Acid)

• Product Name: 3-Methyl-6-phenylisoxazolo5,4-bpyridine-4-carboxylic Acid
• CAS No: 923884-15-5
• MF: C₁₄H₁₀N₂O₃
• MW: 254.24080324173
• MDL: MFCD08271755
• CID: 3109208
• PubChem ID: 9317228
• Update Time: 2025-10-29

3-Methyl-6-phenylisoxazolo5,4-bpyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-6-phenyl-isoxazolo[5,4-b]pyridine-4-carboxylic acid
• 3-methyl-6-phenyl[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• MFCD08271755
• 3-methyl-6-phenyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• STK351754
• 3-methyl-6-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid
• 3-methyl-6-phenylisoxazolo[5,4-b]pyridine-4-carboxylicacid
• 3-Methyl-6-phenyl-(1,2)oxazolo(5,4-b)pyridine-4-carboxylic acid
• ALBB-030836
• CS-0242254
• EN300-24655
• LS-11044
• AB00755319-01
• 923884-15-5
• AKOS000263789
• 961-653-3
• Z55872453
• 3-Methyl-6-phenylisoxazolo5,4-bpyridine-4-carboxylic Acid

• MDL： MFCD08271755
• Inchi： 1S/C14H10N2O3/c1-8-12-10(14(17)18)7-11(15-13(12)19-16-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,17,18)
• InChI Key： NNKBJIAZFVEYII-UHFFFAOYSA-N
• SMILES： O1C2C(C(C)=N1)=C(C(=O)O)C=C(C1C=CC=CC=1)N=2

Computed Properties

• Exact Mass: 254.06914219Da
• Monoisotopic Mass: 254.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 490.2±45.0 °C at 760 mmHg
• Flash Point: 250.3±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Methyl-6-phenylisoxazolo5,4-bpyridine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Methyl-6-phenylisoxazolo5,4-bpyridine-4-carboxylic Acid

3-Methyl-6-phenylisoxazolo[5,4-b]pyridine-4-carboxylic Acid (CAS No. 923884-15-5): An Overview

3-Methyl-6-phenylisoxazolo[5,4-b]pyridine-4-carboxylic Acid (CAS No. 923884-15-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of isoxazolopyridine carboxylic acids, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The chemical structure of 3-Methyl-6-phenylisoxazolo[5,4-b]pyridine-4-carboxylic Acid is characterized by a fused ring system consisting of an isoxazole ring and a pyridine ring, with a phenyl group and a methyl group substituting at specific positions. The presence of these functional groups imparts the molecule with distinct physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological activity.

Recent studies have highlighted the potential of 3-Methyl-6-phenylisoxazolo[5,4-b]pyridine-4-carboxylic Acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 3-Methyl-6-phenylisoxazolo[5,4-b]pyridine-4-carboxylic Acid has shown significant analgesic activity. A preclinical study conducted in 2020 demonstrated that this compound effectively reduced pain responses in animal models of neuropathic pain. The mechanism underlying this analgesic effect is believed to involve the modulation of nociceptive pathways and the inhibition of pain-related neurotransmitters.

The neuroprotective potential of 3-Methyl-6-phenylisoxazolo[5,4-b]pyridine-4-carboxylic Acid has also been explored in recent research. A study published in Neuropharmacology in 2022 found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. These findings suggest that it may have therapeutic applications in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-Methyl-6-phenylisoxazolo[5,4-b]pyridine-4-carboxylic Acid has been extensively studied to understand its behavior in biological systems. Research indicates that it has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. The compound is metabolized primarily through hepatic enzymes, with a moderate half-life that supports its use as a potential therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Methyl-6-phenylisoxazolo[5,4-b]pyridine-4-carboxylic Acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 3-Methyl-6-phenylisoxazolo[5,4-b]pyridine-4-carboxylic Acid (CAS No. 923884-15-5) represents a promising lead compound in the development of new therapeutic agents for various diseases. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound holds significant promise for improving patient outcomes in multiple therapeutic areas.